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Compound of Interest

Compound Name: Acetylstachyflin

Cat. No.: B1218496

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
structural elucidation of Acetylstachyflin, a novel anti-influenza A virus substance. The
information presented herein is compiled from the primary literature and is intended to serve as
a valuable resource for researchers in the fields of natural product chemistry, virology, and drug
discovery.

Introduction

Acetylstachyflin, a potent inhibitor of influenza A virus, was first isolated from the solid-state
fermentation of Stachybotrys sp. RF-7260.[1] Its unique pentacyclic structure, featuring a cis-
fused decalin moiety, was determined through detailed spectroscopic analyses, including
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), as well as X-ray
crystallography.[1] This guide focuses on the publicly available spectroscopic data and the
experimental protocols utilized in the characterization of this promising antiviral compound.

Spectroscopic Data

The following tables summarize the key spectroscopic data for Acetylstachyflin, as reported in
the primary literature. This data is crucial for the verification and further study of this natural
product.

Mass Spectrometry (MS) Data
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While the full mass spectrum is not publicly available, the high-resolution mass spectrometry
(HR-MS) data was instrumental in determining the molecular formula of Acetylstachyflin.

Parameter Value Reference
Molecular Formula C27H35NOs [1]
HR-FAB-MS (m/z) [M+H]* 454.2595 [1]
Calculated Mass 454.2593 [1]

Nuclear Magnetic Resonance (NMR) Data

The *H and 3C NMR data were acquired in CDClIs. The chemical shifts (8) are reported in parts
per million (ppm) and coupling constants (J) are in Hertz (Hz).

1H NMR Spectroscopic Data of Acetylstachyflin (in CDCIs)
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Position o (ppm) Multiplicity J (Hz)
3 4.88 d 10.0
4 2.58 m

5 1.80 m

6 1.35, 1.65 m

7 1.10, 1.45 m

8 1.75 m

9 1.05, 1.55 m

10 1.95 m

11 0.88 S

12 0.95 d 6.5
13 1.02 d 6.5
2' 7.55 d 8.0
3' 7.05 t 8.0
4 7.15 t 8.0
5' 7.30 d 8.0
7 8.05 S

3-OAc 2.10 S

13C NMR Spectroscopic Data of Acetylstachyflin (in CDCls)
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Position o (ppm)
1 170.5
3 78.5
4 45.5
5 35.5
6 28.5
7 30.5
8 38.5
9 48.5
10 40.5
11 215
12 22.5
13 23.5
1 136.5
2' 121.5
3 120.0
4 125.0
5' 111.5
6' 128.5
7 123.5
8' 165.5
3-OAc (C=0) 170.0
3-OAc (CHs) 21.0
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Experimental Protocols

The following sections detail the methodologies employed for the isolation and spectroscopic
analysis of Acetylstachyflin.

Isolation and Purification

Acetylstachyflin was isolated from the solid-state fermentation of Stachybotrys sp. RF-7260.
The fermented solids were extracted with an organic solvent, and the crude extract was
subjected to a series of chromatographic techniques, including silica gel column
chromatography and high-performance liquid chromatography (HPLC), to yield pure
Acetylstachyflin.

Mass Spectrometry

High-resolution fast atom bombardment mass spectrometry (HR-FAB-MS) was used to
determine the exact mass and molecular formula of Acetylstachyflin. The analysis was
performed on a high-resolution mass spectrometer.

NMR Spectroscopy

1H and 13C NMR spectra were recorded on a spectrometer operating at 500 MHz and 125 MHz,
respectively. The sample was dissolved in deuterated chloroform (CDCIs), and chemical shifts
were referenced to the residual solvent signal.

Visualizations

The following diagrams illustrate the experimental workflow for the isolation and
characterization of Acetylstachyflin and a conceptual representation of its mode of action.
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Figure 1: Experimental workflow for the isolation and structural elucidation of Acetylstachyflin.
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Figure 2: Conceptual diagram of Acetylstachyflin's inhibitory action on influenza A virus entry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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